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Compound of Interest

Compound Name: 2-Vinylpyrazine

Cat. No.: B179392 Get Quote

For researchers, scientists, and professionals in drug development, understanding the sensory

impact of volatile compounds is paramount. This guide provides a comparative framework for

the sensory panel evaluation of 2-Vinylpyrazine, a compound noted for its nutty and green-

burnt aroma. While a specific, universally recognized aroma threshold for 2-Vinylpyrazine is

not readily available in published literature, this document outlines the established

methodologies for its determination and compares the aroma thresholds of other structurally

related pyrazine compounds. This information is crucial for flavor and fragrance formulation,

off-flavor analysis, and understanding the chemosensory aspects of active pharmaceutical

ingredients.

Comparative Aroma Thresholds of Pyrazine
Derivatives
The following table summarizes the odor detection thresholds of various pyrazine compounds

in water, providing a comparative context for the potential sensory potency of 2-Vinylpyrazine.

The thresholds, presented in parts per billion (ppb), illustrate the wide range of sensory impact

exhibited by this class of compounds. Alkoxy-substituted pyrazines tend to have the lowest

odor thresholds.[1]
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Compound Name
Odor Detection Threshold
(in water, ppb)

Predominant Aroma
Characteristics

2-Methylpyrazine 60,000
Green, nutty, cocoa, musty,

potato

2-Ethylpyrazine 6,000 Musty, nutty, buttery, peanut

2,3-Dimethylpyrazine 2,500
Green, nutty, potato, cocoa,

coffee, caramel

2,5-Dimethylpyrazine 800
Chocolate, roasted nuts,

earthy

2,6-Dimethylpyrazine 200
Chocolate, roasted nuts, fried

potato

2,3,5-Trimethylpyrazine 400
Nutty, baked potato, roasted

peanut, cocoa

2,3,5,6-Tetramethylpyrazine 1,000 Weak, nutty, musty, chocolate

2-Ethyl-5-methylpyrazine 100
Nutty, roasted, somewhat

"grassy"

2-Methoxy-3-methylpyrazine 3
Roasted peanuts, hazelnuts,

almond

2-Ethyl-3,5-dimethylpyrazine 1
Cocoa, chocolate, nutty (burnt

almond)

2-Ethyl-3-methylpyrazine 0.4
Potato, burnt nutty, roasted,

cereal, earthy

2-Ethyl-3,6-dimethylpyrazine 0.4
Cocoa, chocolate, nutty (burnt

almond, filbert-hazelnut)

2-Ethyl-3-methoxypyrazine 0.4

2-Methoxy-3-methyl-5-(2-

methylbutyl)pyrazine
0.00001
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Experimental Protocol for Aroma Threshold
Determination
The following is a detailed methodology for determining the aroma detection threshold of a

compound like 2-Vinylpyrazine using a trained sensory panel. This protocol is based on

established sensory evaluation techniques.

1. Panelist Selection and Training:

Recruitment: Recruit 10-20 individuals with no known olfactory dysfunctions.

Screening: Screen panelists for their ability to detect and describe basic odors (e.g., sweet,

sour, bitter, salty, umami, and a range of common aromatic compounds).

Training: Train the selected panelists to recognize and rate the intensity of the target aroma

(2-Vinylpyrazine) and other reference pyrazines. This involves familiarization with the

specific aroma characteristics and the rating scale to be used.

2. Sample Preparation:

Stock Solution: Prepare a stock solution of high-purity 2-Vinylpyrazine in a suitable solvent

(e.g., deodorized water or ethanol, depending on solubility and application).

Serial Dilutions: Prepare a series of dilutions from the stock solution, typically in ascending

order of concentration (e.g., logarithmic or geometric series). The concentration range should

bracket the expected threshold.

Presentation: Present the samples in amber or opaque glass vials with Teflon-lined caps to

prevent adsorption and photodegradation. Each vial should contain the same volume of

liquid.

3. Sensory Evaluation Procedure (3-Alternative Forced-Choice - 3-AFC):

Test Setup: For each panelist at each concentration level, present a set of three samples.

Two of the samples are blanks (solvent only), and one contains the diluted 2-Vinylpyrazine.

The order of presentation should be randomized.
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Evaluation: Panelists are instructed to sniff each sample and identify the one that is different

from the other two.

Data Collection: Record whether the panelist correctly identified the sample containing the

odorant.

4. Data Analysis and Threshold Calculation:

Individual Threshold: The individual threshold for each panelist is typically defined as the

concentration at which they can correctly identify the odd sample a certain percentage of the

time (e.g., 50% of the time, corrected for chance).

Group Threshold: The group threshold is calculated as the geometric mean of the individual

thresholds. This helps to normalize the data, as olfactory sensitivity can vary significantly

among individuals.
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Caption: Workflow for determining the aroma threshold of 2-Vinylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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